Cas no 239-69-0 (Dinaphtho[1,2-b:2',1'-d]furan)

• Product name: Dinaphtho[1,2-b:2',1'-d]furan
• CAS No: 239-69-0
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• MDL: MFCD00046952
• CID: 249432
• PubChem ID: 14094950

Dinaphtho[1,2-b:2',1'-d]furan Chemical and Physical Properties

Names and Identifiers

• Dinaphtho[1,2-b:2',1'-d]furan(6CI,7CI,8CI,9CI)
• 13-Oxa-13H-dibenzo[a,i]fluorene
• DINAPHTHO[1,2-B:2',1'-D]FURAN
• 12-oxapentacyclo[11.8.0.0^{2,11}.0^{5,10}.0^{14,19}]henicosa-1(13),2(11),3,5,7,9,14,16,18,20-decaene
• 2',1'-d]furan
• 2,1-d]furan200µg
• Dinaphthofuran
• DINAPHTHYLENE OXIDE,M.P. 238
• 1,1'-Oxy-2,2'-binaphthalene
• DINAPHTHYLENE OXIDE, M.P. 238<F128><144><F255>C
• 12-oxapentacyclo[11.8.0.0?,??.0?,??.0??,??]henicosa-1(13),2(11),3,5(10),6,8,14(19),15,17,20-decaene
• AS-59676
• SCHEMBL5470220
• D93402
• 12-oxapentacyclo[11.8.0.02,11.05,10.014,19]henicosa-1(13),2(11),3,5,7,9,14,16,18,20-decaene
• DTXSID20555840
• 12-oxapentacyclo[11.8.0.02, 11.05, 10.014, 19]henicosa-1(13), 2(11), 3, 5, 7, 9, 14, 16, 18, 20-decaene
• 239-69-0
• 12-oxapentacyclo[11.8.0.0(2),(1)(1).0?,(1)?.0(1)?,(1)?]henicosa-1(13),2(11),3,5(10),6,8,14(19),15,17,20-decaene
• AKOS030594786
• DB-213602
• Dinaphtho[1,2-b;2,1-d]furan
• Dinaphtho[1,2-b:2',1'-d]furan

• MDL： MFCD00046952
• Inchi： 1S/C20H12O/c1-3-7-15-13(5-1)9-11-17-18-12-10-14-6-2-4-8-16(14)20(18)21-19(15)17/h1-12H
• InChI Key： YBJNAFSCQYGLMU-UHFFFAOYSA-N
• SMILES： O1C2C3=C([H])C([H])=C([H])C([H])=C3C([H])=C([H])C=2C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C1=2

Computed Properties

• Exact Mass: 268.08900
• Monoisotopic Mass: 268.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 13.1

Experimental Properties

• PSA: 13.14000
• LogP: 5.89240

Dinaphtho[1,2-b:2',1'-d]furan Security Information

Dinaphtho[1,2-b:2',1'-d]furan Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Dinaphthofurans